Cas no 117280-85-0 (2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 2-(nitromethoxy)-1,3-dioxo-, phenylmethyl ester)

• Product Name: 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 2-(nitromethoxy)-1,3-dioxo-, phenylmethyl ester
• CAS No: 117280-85-0
• MF: C₁₇H₁₉N₃O₇
• MW: 377.348664522171
• CID: 5527100
• Update Time: 2025-07-10

2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 2-(nitromethoxy)-1,3-dioxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 2-(nitromethoxy)-1,3-dioxo-, phenylmethyl ester

• Inchi： 1S/C17H19N3O7/c21-14-10-17(15(22)20(14)27-12-19(24)25)6-8-18(9-7-17)16(23)26-11-13-4-2-1-3-5-13/h1-5H,6-12H2
• InChI Key： BXISRYFWBYMHIA-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCN(C(OCC3=CC=CC=C3)=O)CC2)CC(=O)N1OC[N+]([O-])=O

Additional information on 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 2-(nitromethoxy)-1,3-dioxo-, phenylmethyl ester

Introduction to 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 2-(nitromethoxy)-1,3-dioxo-, phenylmethyl ester and Its Significance in Modern Chemical Research

The compound with the CAS no. 117280-85-0, known as 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 2-(nitromethoxy)-1,3-dioxo-, phenylmethyl ester, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This spirocyclic derivative has garnered attention in recent years due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple heterocyclic rings, a nitromethoxy substituent, and a phenylmethyl ester moiety endows this molecule with distinct chemical properties that make it a valuable candidate for further exploration.

At the heart of this compound's appeal lies its spirocyclic framework, which combines a nitrogen-containing heterocycle with a decane backbone. This structural motif is not only intriguing from a synthetic perspective but also offers opportunities for modulating biological activity. The 2-(nitromethoxy) group introduces a region of high reactivity, making the molecule a potential precursor for further functionalization. Meanwhile, the phenylmethyl ester side chain provides additional stability and solubility characteristics, facilitating its use in various chemical reactions and biological assays.

In the realm of pharmaceutical research, such structural complexity is often associated with enhanced binding affinity and selectivity towards biological targets. Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly for their ability to mimic natural product scaffolds while offering improved pharmacokinetic profiles. The CAS no. 117280-85-0 compound exemplifies this trend, as it combines elements that are known to enhance molecular recognition.

One of the most compelling aspects of this molecule is its potential as a scaffold for developing novel therapeutic agents. The nitromethoxy group, in particular, has been shown to be a versatile handle for further chemical manipulation. For instance, reduction of the nitro group can yield an amine derivative, which can then be coupled with other pharmacophores to create more complex molecules. This reactivity makes the compound an attractive starting point for medicinal chemists seeking to design new drugs.

The 1,3-dioxo moiety within the spirocycle introduces additional electronic complexity, which can influence both the reactivity and the biological activity of the molecule. This feature has been exploited in various contexts, including the development of enzyme inhibitors and receptor modulators. By tuning the electronic properties of this region through strategic functionalization, researchers can fine-tune the interaction of their compounds with biological targets.

Recent advances in computational chemistry have further enhanced our ability to explore the potential of such molecules. Molecular modeling studies suggest that derivatives of 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 2-(nitromethoxy)-1,3-dioxo-, phenylmethyl ester could exhibit significant binding affinity to proteins involved in critical biological pathways. These virtual screening approaches have already identified several promising candidates for further experimental validation.

The synthesis of this compound also presents interesting challenges and opportunities for organic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and minimize unwanted byproducts. However, recent methodologies have made significant strides in simplifying these processes, making it more feasible to access complex derivatives like this one on a larger scale.

In conclusion, 2,8-Diazaspiro[4.5]decane-8-carboxylic acid, 2-(nitromethoxy)-1,3-dioxo-, phenylmethyl ester (CAS no. 117280-85-0) represents a promising area of research with significant implications for drug discovery and chemical innovation. Its unique structural features and reactivity make it an ideal candidate for further exploration by synthetic chemists and medicinal biologists alike. As our understanding of its properties grows, so too will its potential applications in addressing some of today's most pressing medical challenges.